2-[benzyl(2-bromo-4,5-dimethoxybenzyl)amino]ethanol hydrochloride

• IUPAC Name: 2-[benzyl-[(2-bromo-4,5-dimethoxyphenyl)methyl]amino]ethanol;hydrochloride
• InChI: InChI=1S/C18H22BrNO3.ClH/c1-22-17-10-15(16(19)11-18(17)23-2)13-20(8-9-21)12-14-6-4-3-5-7-14;/h3-7,10-11,21H,8-9,12-13H2,1-2H3;1H
• InChI Key: NIAGQPVYQFITQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CN(CCO)CC2=CC=CC=C2)Br)OC.Cl
• Molecular Formula: C18H23BrClNO3
• Molecular Weight: 416.7 g/mol

Description

2-[benzyl(2-bromo-4,5-dimethoxybenzyl)amino]ethanol hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is a derivative of benzylamine and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 2-[benzyl(2-bromo-4,5-dimethoxybenzyl)amino]ethanol hydrochloride is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in the biosynthesis of important cellular components, such as DNA and proteins. It may also interact with specific receptors in the body, leading to its biological effects.
Biochemical and Physiological Effects:
2-[benzyl(2-bromo-4,5-dimethoxybenzyl)amino]ethanol hydrochloride has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to inhibit the growth of various bacterial and fungal strains. It has also been found to exhibit potent antitumor activity against various cancer cell lines. In addition, the compound has been shown to possess anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[benzyl(2-bromo-4,5-dimethoxybenzyl)amino]ethanol hydrochloride in lab experiments is its potent biological activity. The compound has been found to exhibit significant effects at low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using the compound is its potential toxicity. Further studies are needed to determine the safe doses and potential side effects of the compound.

Future Directions

There are several future directions for the study of 2-[benzyl(2-bromo-4,5-dimethoxybenzyl)amino]ethanol hydrochloride. One area of research is the development of novel therapeutic agents based on the compound. The compound's potent biological activity makes it a promising candidate for the development of new drugs for the treatment of various diseases. Another area of research is the elucidation of the compound's mechanism of action. Further studies are needed to fully understand how the compound interacts with cellular components and receptors in the body. Finally, the compound's potential toxicity needs to be further investigated to determine its safety for use in humans.

Scientific Research Applications

2-[benzyl(2-bromo-4,5-dimethoxybenzyl)amino]ethanol hydrochloride has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit antibacterial, antifungal, antitumor, and anti-inflammatory activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.